Cas no 2034265-82-0 (4-{4H,5H,6H,7H-pyrazolo1,5-apyrazine-5-sulfonyl}-2,1,3-benzothiadiazole)

• Product Name: 4-{4H,5H,6H,7H-pyrazolo1,5-apyrazine-5-sulfonyl}-2,1,3-benzothiadiazole
• CAS No: 2034265-82-0
• MF: C₁₂H₁₁N₅O₂S₂
• MW: 321.378038644791
• CID: 6491927
• PubChem ID: 119101458
• Update Time: 2025-07-18

4-{4H,5H,6H,7H-pyrazolo1,5-apyrazine-5-sulfonyl}-2,1,3-benzothiadiazole Chemical and Physical Properties

Names and Identifiers

• 4-{4H,5H,6H,7H-pyrazolo1,5-apyrazine-5-sulfonyl}-2,1,3-benzothiadiazole
• 4-(6,7-dihydro-4H-pyrazolo[1,5-a]pyrazin-5-ylsulfonyl)-2,1,3-benzothiadiazole
• 4-((6,7-dihydropyrazolo[1,5-a]pyrazin-5(4H)-yl)sulfonyl)benzo[c][1,2,5]thiadiazole
• 2034265-82-0
• 4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-sulfonyl}-2,1,3-benzothiadiazole
• AKOS026692673
• F6512-0527

• Inchi： 1S/C12H11N5O2S2/c18-21(19,11-3-1-2-10-12(11)15-20-14-10)16-6-7-17-9(8-16)4-5-13-17/h1-5H,6-8H2
• InChI Key： DWLGLBSAWUOHDT-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2C1=NSN=2)(N1CC2=CC=NN2CC1)(=O)=O

Computed Properties

• Exact Mass: 321.03541696g/mol
• Monoisotopic Mass: 321.03541696g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 118Ų

Additional information on 4-{4H,5H,6H,7H-pyrazolo1,5-apyrazine-5-sulfonyl}-2,1,3-benzothiadiazole

Chemical Profile of 4-{4H,5H,6H,7H-pyrazolo1,5-apyrazine-5-sulfonyl}-2,1,3-benzothiadiazole (CAS No. 2034265-82-0)

4-{4H,5H,6H,7H-pyrazolo1,5-apyrazine-5-sulfonyl}-2,1,3-benzothiadiazole (CAS No. 2034265-82-0) is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique molecular architecture and potential biological activities. The compound belongs to the benzothiadiazole class of scaffolds, which are well-known for their broad spectrum of pharmacological properties, including antimicrobial, antiviral, anti-inflammatory, and anticancer effects. The presence of multiple nitrogen-containing heterocycles in its structure enhances its binding affinity to biological targets and contributes to its versatile pharmacological profile.

The core structure of 4-{4H,5H,6H,7H-pyrazolo1,5-apyrazine-5-sulfonyl}-2,1,3-benzothiadiazole consists of a benzothiadiazole ring system linked to a pyrazolopyrazine moiety through a sulfonyl group. This unique arrangement creates multiple sites for interaction with biological macromolecules, making it a promising candidate for drug discovery. The benzothiadiazole moiety is particularly noteworthy for its role in modulating enzyme activity and receptor binding. For instance, derivatives of benzothiadiazole have been extensively studied for their ability to inhibit kinases and other enzymes involved in cancer progression.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 4-{4H,5H,6H,7H-pyrazolo1,5-apyrazine-5-sulfonyl}-2,1,3-benzothiadiazole with various biological targets. Studies suggest that the compound may interact with proteins involved in signal transduction pathways relevant to neurological disorders. The pyrazolopyrazine segment of the molecule is particularly interesting as it can form stable hydrogen bonds with polar residues in protein active sites. This interaction pattern is consistent with the compound's potential as an inhibitor of enzymes such as cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression.

The sulfonyl group in 4-{4H,5H,6H,7H-pyrazolo1,5-apyrazine-5-sulfonyl}-2,1,3-benzothiadiazole not only contributes to the compound's solubility but also serves as a pharmacophore for further derivatization. Sulfonyl groups are known to enhance binding affinity by forming additional hydrogen bonds or participating in hydrophobic interactions with biological targets. This feature makes the compound a valuable starting point for structure-activity relationship (SAR) studies aimed at optimizing its pharmacological properties.

In vitro studies have begun to explore the biological activity of 4-{4H,5H,6H,7H-pyrazolo1,5-apyrazine-5-sulfonyl}-2,1,3-benzothiadiazole, particularly its potential as an antitumor agent. Preliminary results indicate that the compound exhibits inhibitory effects on several cancer cell lines by disrupting key signaling pathways involved in tumor growth and metastasis. The benzothiadiazole moiety is believed to interfere with microtubule formation and stabilize microtubule dynamics by inhibiting tubulin polymerization. This mechanism aligns with the activity observed for other benzothiadiazole derivatives that have shown promise in clinical trials as anti-cancer agents.

The pyrazolopyrazine segment of the molecule may also contribute to its anti-cancer properties by modulating the activity of enzymes such as tyrosine kinases. Overexpression or dysregulation of tyrosine kinases is frequently observed in cancer cells and contributes to uncontrolled cell proliferation and survival. By inhibiting these enzymes, 4-{4H,5H,6H,7H-pyrazolo1,5-apyrazine-5-sulfonyl-2,1,3-benzothiadiazole could potentially restore normal cellular signaling and impede tumor growth.

Beyond its anti-cancer potential, 4-{4H,5H,6H,7H-pyrazolo1,5-apyrazine-< strong > strong > -sulfonyl- strong > 2,< strong > strong > 1,< strong > strong > 3-benzothiadiazole has shown promise in other therapeutic areas as well. For example, it may exhibit neuroprotective effects by inhibiting enzymes implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability of this compound to cross the blood-brain barrier remains under investigation, but preliminary data suggest that it may be capable of reaching central nervous system targets without significant toxicity.

The synthesis of CAS No. 2034265-82-0 involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions between appropriately substituted pyrazolopyrimidines and sulfonyl chloride derivatives followed by cyclization under controlled conditions. Advances in green chemistry principles have led to the development of more sustainable synthetic routes, reducing waste generation and minimizing hazardous reagent usage while maintaining high chemical efficiency.

The pharmacokinetic properties of CAS No. 2034265-82-0 are being evaluated through preclinical studies designed to assess its absorption, distribution, metabolism, excretion (ADME), and toxicity profiles (ADMET). These studies are crucial for determining whether the compound can reach therapeutic concentrations at safe doses upon administration orally or intravenously. Additionally, they provide insights into potential drug-drug interactions or side effects that may arise from long-term use.

The development pipeline for CAS No. 2034265-82-0 includes both academic research initiatives and industrial collaborations aimed at translating preclinical findings into clinical applications. Collaborative efforts between medicinal chemists, biochemists, biologists, pharmacologists, and clinicians are essential for advancing this compound through regulatory approval processes toward market introduction as a new therapeutic agent.

In conclusion, CAS No. 2034265-82-0 () exhibits remarkable structural complexity combined with promising biological activities that position it as a valuable candidate for further pharmaceutical development*. Its unique heterocyclic framework offers multiple opportunities for optimization through rational drug design approaches*. As research progresses*, additional therapeutic applications may emerge* making this compound an important asset in modern medicine*.